Cas no 79787-04-5 (Benzoic acid,4-[(dipentylamino)sulfonyl]-)

• Product Name: Benzoic acid,4-[(dipentylamino)sulfonyl]-
• CAS No: 79787-04-5
• MF: C₁₇H₂₇NO₄S
• MW: 341.465584039688
• CID: 564388
• PubChem ID: 3061823
• Update Time: 2025-04-19

Benzoic acid,4-[(dipentylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(dipentylamino)sulfonyl]-
• 4-(dipentylsulfamoyl)benzoic acid
• Benzoic acid, 4-((dipentylamino)sulfonyl)-
• AC1MI2GF
• AC1Q2WHQ
• Benzoic acid, p-(dipentylsulfamoyl)-
• CTK9A5212
• LS-37324
• p-(Dipentylsulfamoyl)benzoic acid
• 79787-04-5
• DTXSID60229917

• Inchi： 1S/C17H27NO4S/c1-3-5-7-13-18(14-8-6-4-2)23(21,22)16-11-9-15(10-12-16)17(19)20/h9-12H,3-8,13-14H2,1-2H3,(H,19,20)
• InChI Key： YJHBQZUBRNHJFV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(CCCCC)CCCCC)(=O)=O

Computed Properties

• Exact Mass: 341.16600
• Monoisotopic Mass: 341.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 483.2°C at 760 mmHg
• Flash Point: 246°C
• Refractive Index: 1.526
• PSA: 83.06000
• LogP: 4.83670